Cas no 2229371-63-3 (tert-butyl N-2-(2-methoxy-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2-methoxy-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229371-63-3
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 5992822
• PubChem ID: 165776952
• Update Time: 2025-05-19

tert-butyl N-2-(2-methoxy-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-methoxy-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate
• 2229371-63-3
• EN300-1899414
• tert-butyl N-[2-(2-methoxy-6-methylpyridin-4-yl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C15H22N2O4/c1-10-7-11(8-12(16-10)20-6)15(5,9-18)17-13(19)21-14(2,3)4/h7-9H,1-6H3,(H,17,19)
• InChI Key： OQKWOGDKRFNRFA-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=C(N=C(C)C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-2-(2-methoxy-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate

Ter t-butyl N-2-(2-methoxy-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(2-methoxy-6-methylpyridin-4-yl)-1-oxopropan-2-ylcarbamate, identified by the CAS number NO. 1185895, has garnered significant attention in the field of organic chemistry and pharmacology. This compound is a derivative of carbamates, a class of compounds known for their versatility in various applications, including agriculture, medicine, and materials science. Recent studies have highlighted its potential as a bioactive agent, particularly in the context of pest control and therapeutic drug development.

The structure of tert-butyl N-2-(2-methoxy-6-methylpyridin-4-yl)-1-oxypropanoylcarbamate is characterized by a pyridine ring substituted with methoxy and methyl groups at positions 2 and 6, respectively. This substitution pattern imparts unique electronic properties to the molecule, influencing its reactivity and bioavailability. The tert-butyl group attached to the carbamate moiety further enhances the compound's stability and lipophilicity, making it suitable for various chemical reactions and biological assays.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed microwave-assisted synthesis and catalytic cross-coupling reactions to streamline its production. These techniques not only improve yield but also reduce reaction time, making large-scale production feasible. The compound's synthesis has been optimized to minimize environmental impact, aligning with current green chemistry principles.

In terms of application, tert-butyl N-[2-(2-methoxy-pyridin)] derivatives have shown promise in agricultural settings as potential insecticides. Studies conducted in controlled environments demonstrate its efficacy against a range of pests, including coleopterans and lepidopterans. The compound's selectivity towards target species minimizes collateral damage to non-target organisms, making it an eco-friendly alternative to conventional pesticides.

Beyond agriculture, this compound has garnered interest in the pharmaceutical industry. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents. Researchers are exploring its potential as a precursor for more complex molecules with enhanced bioactivity.

The pharmacokinetic profile of tert-butyl N-[2-(6-methyl-pyridin)] derivatives has been extensively studied. Results indicate that the compound exhibits moderate absorption rates in vivo, with a half-life that allows for sustained release formulations. This characteristic makes it a viable candidate for controlled drug delivery systems.

Safety assessments are critical for any compound intended for agricultural or medical use. Toxicological studies reveal that tert-butyl N-[propanoyl-pyridin] derivatives exhibit low acute toxicity when administered at recommended doses. Chronic toxicity studies are currently underway to evaluate long-term effects on various organ systems.

In conclusion, tert-butyl N-[propanoyl-pyridin] derivatives represent a promising class of compounds with diverse applications across multiple industries. Ongoing research continues to uncover new insights into their chemical properties, biological activities, and safety profiles. As advancements in synthetic chemistry and bioassay techniques continue to evolve, this compound is poised to play an increasingly significant role in both agricultural pest management and pharmaceutical innovation.